Cas no 52939-64-7 (Pentanedioic acid, 3-hydroxy-3-pentadecyl-)
52939-64-7 structure
Product Name:Pentanedioic acid, 3-hydroxy-3-pentadecyl-
CAS No:52939-64-7
MF:C20H38O5
MW:358.51272726059
CID:336105
PubChem ID:44370337
Update Time:2025-04-19
Pentanedioic acid, 3-hydroxy-3-pentadecyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 3-hydroxy-3-pentadecyl-
- 3-hydroxy-3-pentadecylpentanedioic acid
- 3-Pentadecyl-3-hydroxyglutaric acid
- DTXSID60658506
- BDBM50026334
- SCHEMBL3702039
- CHEMBL156576
- 52939-64-7
- 3-Hydroxy-3-pentadecyl-pentanedioic acid
-
- Inchi: 1S/C20H38O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(25,16-18(21)22)17-19(23)24/h25H,2-17H2,1H3,(H,21,22)(H,23,24)
- InChI Key: XIMVZSLUNQIRJQ-UHFFFAOYSA-N
- SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 358.272
- Monoisotopic Mass: 358.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 18
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.8A^2
- XLogP3: 6.2
Pentanedioic acid, 3-hydroxy-3-pentadecyl- Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
52939-64-7 (Pentanedioic acid, 3-hydroxy-3-pentadecyl-) Related Products
- 625-08-1(b-Hydroxyisovaleric Acid)
- 150-97-0(3,5-dihydroxy-3-methylpentanoic acid)
- 17692-20-5(3-Cyclohexyl-3-hydroxybutanoic acid)
- 14399-63-4((1-Hydroxycyclohexyl)acetic Acid)
- 503-49-1(Meglutol)
- 150-96-9(3-Hydroxy-3-methylpentanoic acid)
- 40309-49-7(3-hydroxy-5-methylhexanoic acid)
- 5980-21-2(3-Hydroxy-4-methylpentanoic Acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk